Cas no 1805484-38-1 (Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate)

• Product Name: Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate
• CAS No: 1805484-38-1
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4946974
• Update Time: 2025-07-20

Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate

• Inchi： 1S/C12H11F2NO3/c1-3-17-11(16)9-4-8(6-15)5-10(7(9)2)18-12(13)14/h4-5,12H,3H2,1-2H3
• InChI Key： QALCCXNLPHMNFF-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(C(=O)OCC)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate

Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate (CAS No. 1805484-38-1): A Comprehensive Overview

Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate (CAS No. 1805484-38-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate consists of a benzoate backbone substituted with a cyano group at the 5-position, a difluoromethoxy group at the 3-position, and a methyl group at the 2-position. This specific arrangement of functional groups imparts distinct chemical and pharmacological properties to the compound, making it an attractive scaffold for medicinal chemistry investigations.

In recent years, there has been a growing interest in developing new compounds with enhanced biological activity and improved pharmacokinetic profiles. The presence of the cyano group in Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate contributes to its potential as a bioisostere, allowing for structural modifications that can fine-tune its interactions with biological targets. Additionally, the difluoromethoxy group is known to enhance metabolic stability and bioavailability, which are critical factors in drug development.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of fluorine atoms into organic molecules can significantly alter their pharmacological properties, often leading to increased potency and selectivity. In the case of Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate, the difluoromethoxy group is strategically positioned to influence both electronic and steric properties, making it a versatile building block for further derivatization.

One of the most compelling aspects of Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The unique structure of Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate suggests that it could serve as a precursor for such inhibitors, offering a promising avenue for therapeutic intervention.

Furthermore, the compound has shown promise in preliminary studies as a potential antimicrobial agent. The combination of the cyano and difluoromethoxy groups may contribute to its ability to disrupt microbial cell membranes or interfere with essential metabolic processes. As antibiotic resistance continues to be a significant global health challenge, the development of novel antimicrobial compounds is paramount. Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate represents an exciting candidate in this endeavor.

The synthesis of Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the complexity involved in producing such compounds but also underscore the importance of skilled chemists in bringing these molecules from laboratory research to potential clinical applications.

In conclusion, Ethyl 5-cyano-3-difluoromethoxy-2-methylbenzoate (CAS No. 1805484-38-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic methodologies for this compound, its importance in advancing chemical biology and drug discovery is likely to grow even further.